Cas no 2098076-83-4 (2-Benzyl-1-(4-methoxyphenyl)-5-methyloctahydropyrrolo[3,4-c]pyrrole)

• Product name: 2-Benzyl-1-(4-methoxyphenyl)-5-methyloctahydropyrrolo[3,4-c]pyrrole
• CAS No: 2098076-83-4
• MF: C₂₁H₂₆N₂O
• MW: 322.443945407867
• CID: 5057120

2-Benzyl-1-(4-methoxyphenyl)-5-methyloctahydropyrrolo[3,4-c]pyrrole Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-1-(4-methoxyphenyl)-5-methyloctahydropyrrolo[3,4-c]pyrrole
• 5-benzyl-4-(4-methoxyphenyl)-2-methyl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole
• 2-Benzyl-1-(4-methoxyphenyl)-5-methyloctahydropyrrolo[3,4-c]pyrrole

• InChI Key： NGGDENQKQQBPEO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C2CN(C)CC2CN1CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 401
• Topological Polar Surface Area: 15.7
• XLogP3: 3.4

Additional information on 2-Benzyl-1-(4-methoxyphenyl)-5-methyloctahydropyrrolo[3,4-c]pyrrole

2-Benzyl-1-(4-methoxyphenyl)-5-methyloctahydropyrrolo[3,4-c]pyrrole

The compound with CAS No. 2098076-83-4, known as 2-Benzyl-1-(4-methoxyphenyl)-5-methyloctahydropyrrolo[3,4-c]pyrrole, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyrroles, which are bicyclic structures with unique electronic properties and potential bioactivity. The molecule's structure features a benzyl group at position 2, a 4-methoxyphenyl group at position 1, and a methyl group at position 5, making it a highly functionalized compound with diverse applications.

Recent studies have highlighted the octahydro-pyrrolo[3,4-c]pyrrole framework as a promising scaffold for drug discovery. Researchers have explored its potential as a ligand in metal complexes, which could be used in catalysis or as imaging agents in medical diagnostics. The presence of the benzyl and 4-methoxyphenyl groups introduces steric and electronic diversity, enhancing its versatility in chemical reactions. Moreover, the methyl group at position 5 contributes to the molecule's stability and solubility, making it suitable for various synthetic routes.

The synthesis of 2-Benzyl-1-(4-methoxyphenyl)-5-methyloctahydropyrrolo[3,4-c]pyrrole involves multi-step reactions, including Friedel-Crafts alkylation and cyclization processes. These methods have been optimized to achieve high yields and purity, ensuring the compound's reliability for further studies. The compound's structure has been confirmed through advanced spectroscopic techniques such as NMR and mass spectrometry, providing a solid foundation for its characterization.

In terms of applications, this compound has shown potential in the development of bioactive molecules. Its ability to interact with biological systems has been explored in preliminary assays, where it demonstrated moderate activity against certain enzymes. This suggests that further research into its pharmacokinetics and toxicity profiles could pave the way for its use in therapeutic agents.

From an environmental perspective, the compound's degradation pathways have been studied under various conditions. Research indicates that it undergoes hydrolysis under alkaline conditions, producing less complex byproducts. This information is crucial for assessing its environmental impact and ensuring sustainable practices in its production and disposal.

Furthermore, computational studies using molecular docking have revealed that 2-Benzyl-1-(4-methoxyphenyl)-5-methyloctahydropyrrolo[3,4-c]pyrrole has the potential to bind to specific protein targets with high affinity. This property makes it an attractive candidate for rational drug design strategies aimed at treating diseases such as cancer or neurodegenerative disorders.

In conclusion, 2-Benzyl-1-(4-methoxyphenyl)-5-methyloctahydropyrrolo[3,4-c]pyrrole (CAS No. 2098076-83-4) is a versatile compound with significant potential in both academic research and industrial applications. Its unique structure and functional groups make it a valuable tool for exploring new chemical reactions and developing innovative materials. As research continues to uncover its full potential, this compound is poised to play a key role in advancing science and technology.